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Compound of Interest

Compound Name: WKYMVm TFA

Cat. No.: B10823541 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of synthetic peptides like WKYMVm TFA (trifluoroacetate salt) are paramount for

laboratory safety and environmental responsibility. This document provides a comprehensive

guide to the safe disposal of WKYMVm TFA, ensuring that laboratory practices align with

safety protocols and regulatory requirements.

I. Understanding WKYMVm TFA: Properties and
Handling
WKYMVm is a synthetic hexapeptide that acts as a potent agonist for formyl peptide receptors

(FPRs), playing a role in immune cell activation.[1][2][3][4] The trifluoroacetate (TFA) salt form

is common for synthetic peptides, enhancing their stability and solubility. While specific hazard

data for WKYMVm itself is limited, the presence of trifluoroacetic acid as a counter-ion

necessitates careful handling and disposal, as TFA is a corrosive and environmentally harmful

substance.[5][6][7]

Key Chemical and Physical Properties:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b10823541?utm_src=pdf-interest
https://www.benchchem.com/product/b10823541?utm_src=pdf-body
https://www.benchchem.com/product/b10823541?utm_src=pdf-body
https://www.benchchem.com/product/b10823541?utm_src=pdf-body
https://www.medchemexpress.com/wkymvm-nh2-tfa.html
https://www.glpbio.com/gc37936.html
https://www.medchemexpress.com/wkymvm-tfa.html
https://www.abmole.com/products/wkymvm-tfa.html
https://www.ehs.washington.edu/system/files/resources/trifluoroaceticacid.docx
https://www.carlroth.com/medias/SDB-P088-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMDg3NTJ8YXBwbGljYXRpb24vcGRmfGFEZzRMMmd4TWk4NU1qSXpNVGN6TmpZNE9EazBMMU5FUWw5UU1EZzRYMGRDWDBWT0xuQmtaZ3xmYmIxZTU2NTg2ZTlmODRkODQxNzEwZTM2YTI1OGEwMzRiNDliNWQ1MmJiZDE5ZTgxOGE3MDc0NjZlZTc0OWRl
https://www.carlroth.com/medias/SDB-6957-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMjI5MjB8YXBwbGljYXRpb24vcGRmfGFHUm1MMmd6WXk4NU1qSXpNVFExTURJNU5qWXlMMU5FUWw4Mk9UVTNYMGxGWDBWT0xuQmtaZ3w3MmJiNTU0MmQyYjk5YTA5NjdhNWFkNjc0MjQ2ZjliMzRmNTdjMjg0MTA5YjE5NWU1NzY5Y2I1MGMxNjE1OTNl
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10823541?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Synonym Trp-Lys-Tyr-Met-Val-D-Met

Molecular Formula C₄₁H₆₁N₉O₇S₂ • XCF₃COOH

Molecular Weight 856.1 g/mol (peptide)

Appearance Typically a white to off-white powder

Storage Store at -20°C for long-term stability.[1][8]

Stability
Stable for at least four years when stored

correctly.[8]

Solubility
Soluble in DMF, DMSO, and Ethanol at 30

mg/mL.[8]

II. Step-by-Step Disposal Protocol for WKYMVm TFA
The following procedure outlines the recommended steps for the safe disposal of WKYMVm
TFA waste, including unused product, contaminated materials, and solutions.

1. Personal Protective Equipment (PPE):

Always wear appropriate PPE, including a lab coat, safety glasses with side shields, and

chemical-resistant gloves (nitrile or neoprene) when handling WKYMVm TFA and its waste.

2. Waste Segregation:

Solid Waste:

Collect unused or expired WKYMVm TFA powder, contaminated personal protective

equipment (e.g., gloves, weighing paper), and any lab consumables (e.g., pipette tips,

microfuge tubes) in a dedicated, clearly labeled hazardous waste container.

The container should be made of a material compatible with trifluoroacetic acid, such as

high-density polyethylene (HDPE).

Liquid Waste:
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Solutions containing WKYMVm TFA should be collected in a separate, sealed, and clearly

labeled hazardous waste container.

Crucially, do not dispose of WKYMVm TFA solutions down the drain.[5] Trifluoroacetic

acid can be harmful to aquatic life.[7]

The liquid waste container should also be compatible with acidic and potentially organic

solvent-containing solutions.

3. Waste Labeling:

All waste containers must be clearly labeled with "Hazardous Waste," the full chemical name

"WKYMVm (trifluoroacetate salt)," and any other components of the waste stream (e.g.,

DMSO, water).

4. Storage of Waste:

Store hazardous waste containers in a designated, well-ventilated secondary containment

area, away from incompatible materials such as bases, strong oxidizing agents, and metals.

[5]

5. Disposal Request:

Arrange for the disposal of the hazardous waste through your institution's Environmental

Health and Safety (EHS) office. Follow their specific procedures for chemical waste pickup.

III. Experimental Workflow for Safe Disposal
The following diagram illustrates the logical workflow for the proper disposal of WKYMVm TFA.
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WKYMVm TFA Disposal Workflow

Disclaimer: This information is intended as a general guide. Always consult your institution's

specific safety and disposal protocols and the manufacturer's Safety Data Sheet (SDS) for the

most accurate and up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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